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Compound of Interest

Compound Name: Astromicin

Cat. No.: B1667648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for the handling of Astromicin. Given that specific

safety data for Astromicin (also known as Fortimicin) is not widely available, these guidelines

are based on the known hazards of the aminoglycoside antibiotic class, to which Astromicin
belongs. A thorough risk assessment should be conducted before beginning any work with this

compound.

Chemical and Physical Properties of Astromicin
A summary of the key quantitative data for Astromicin is presented below.

Property Value

Synonyms Fortimicin A, KW-1070

Molecular Formula C₁₇H₃₅N₅O₆

Molecular Weight 405.49 g/mol

CAS Number 55779-06-1

Source: PubChem
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Hazard Identification and Personal Protective
Equipment (PPE)
Astromicin, as an aminoglycoside antibiotic, should be handled as a hazardous compound.

The primary routes of occupational exposure are inhalation of aerosolized particles and dermal

contact. Like other aminoglycosides, Astromicin is considered a potential skin and respiratory

sensitizer.[1][2]

Recommended Personal Protective Equipment (PPE)

Activity
Minimum PPE
Recommendation

Enhanced Precautions
(Based on Risk
Assessment)

Weighing and Aliquoting (Solid

Form)

- Double Nitrile Gloves- Lab

Coat- ANSI Z87.1-rated Safety

Glasses with Side Shields-

N95 Respirator

- Chemical Splash Goggles-

Face Shield- Disposable

Gown- Use of a Ventilated

Enclosure (e.g., Fume Hood)

Preparing Solutions (Liquid

Form)

- Double Nitrile Gloves- Lab

Coat- Chemical Splash

Goggles

- Face Shield- Disposable

Gown- Work within a Chemical

Fume Hood

Administering to Cell Cultures

or Animals

- Nitrile Gloves- Lab Coat-

Safety Glasses

- Chemical Splash Goggles-

Disposable Gown

Cleaning and Decontamination

- Double Nitrile Gloves- Lab

Coat- Chemical Splash

Goggles

- Heavy-duty gloves-

Disposable Gown

Waste Disposal
- Double Nitrile Gloves- Lab

Coat- Safety Glasses

- Chemical Splash Goggles-

Face Shield

Occupational Exposure Limits (OELs)
There are no established specific Occupational Exposure Limits (OELs) for Astromicin from

major regulatory bodies such as OSHA or ACGIH.[3][4] For aminoglycosides as a class, a

permitted exposure of >1000 µ g/day may be considered for compounds of low toxicity that are
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not potent.[5] However, due to the sensitizing nature of Astromicin, a conservative approach is

recommended. It is advisable to handle Astromicin in a manner that minimizes any direct

contact or aerosol generation.

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Designated Area: All work with Astromicin should be conducted in a designated area, such

as a chemical fume hood, to minimize inhalation exposure.

Preparation: Before starting, gather all necessary equipment, including pre-weighed

materials, solvents, and waste containers.

Weighing: When weighing the solid form of Astromicin, do so within a ventilated enclosure

to prevent the dispersion of fine particles.

Dissolving: When preparing solutions, add the solvent to the solid to minimize the generation

of dust.

Personal Hygiene: Always wash hands thoroughly with soap and water after handling

Astromicin, even if gloves were worn.

Disposal Plan:

The disposal of Astromicin and all contaminated materials must be handled with care to

prevent environmental contamination and potential exposure. Antibiotic waste should be

treated as hazardous chemical waste.[6]

Segregation: All waste contaminated with Astromicin, including gloves, pipette tips, and

empty vials, must be segregated into a clearly labeled, sealed hazardous waste container.

Solid Waste: Collect all solid waste, such as contaminated labware, in a designated,

puncture-resistant container.

Liquid Waste: Unused stock solutions and contaminated media should be collected in a

separate, leak-proof container for hazardous chemical waste. Do not pour antibiotic solutions

down the drain.[6][7]
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Decontamination: All non-disposable equipment that has come into contact with Astromicin
should be decontaminated. A 70% ethanol solution can be used for surface decontamination.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office.

Visualized Workflows
The following diagrams illustrate the key procedural workflows for handling Astromicin safely.
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PPE Selection for Handling Astromicin

Identify Task
(e.g., Weighing, Solution Prep)

Assess Potential Exposure
(Inhalation, Dermal)

Select Core PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

Additional Inhalation Hazard?
(e.g., solid powder)

Add Respiratory Protection
(N95 Respirator)

Yes

Potential for Splash?

No

Add Face and Body Protection
- Goggles/Face Shield

- Disposable Gown

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: PPE selection workflow for Astromicin handling.
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Astromicin Waste Disposal Workflow

Identify Astromicin-Contaminated Waste
(Solid, Liquid, Sharps)

Segregate Waste at Point of Generation

Solid Waste
(Gloves, Tubes, etc.)

Liquid Waste
(Unused Solutions, Media)

Place in Labeled, Puncture-Resistant
Hazardous Waste Container

Place in Labeled, Leak-Proof
Hazardous Waste Container

Store in Designated Satellite Accumulation Area

Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Astromicin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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